Cas no 2172275-56-6 (4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2,6-difluorobenzoic acid)

• Product Name: 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2,6-difluorobenzoic acid
• CAS No: 2172275-56-6
• MF: C₂₆H₂₀F₂N₂O₅
• MW: 478.444213867188
• CID: 6040373
• PubChem ID: 165552169
• Update Time: 2025-05-22

4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2,6-difluorobenzoic acid
• EN300-1484664
• 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-2,6-difluorobenzoic acid
• 2172275-56-6

• Inchi： 1S/C26H20F2N2O5/c27-20-11-14(12-21(28)22(20)23(31)32)29-24(33)26(9-10-26)30-25(34)35-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,11-12,19H,9-10,13H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： RQFDQBHEJNWQBO-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)NC(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 478.13402807g/mol
• Monoisotopic Mass: 478.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2,6-difluorobenzoic acid

4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2,6-difluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2172275-56-6, known as 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2,6-difluorobenzoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropane ring, and a difluorobenzoic acid moiety. These structural features contribute to its unique chemical properties and make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of Fmoc groups in protecting amino functionalities during peptide synthesis. The Fmoc group is widely used in solid-phase synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a cyclopropane ring. The cyclopropane moiety introduces strain into the molecule, potentially enhancing its reactivity and making it a valuable intermediate in organic synthesis.

The difluorobenzoic acid portion of the molecule adds electron-withdrawing effects, which can influence the electronic properties of the compound. This feature makes it particularly useful in applications where electron-deficient aromatic systems are required, such as in the design of sensors or electronic materials. Recent research has explored the use of difluorobenzoic acids in the development of novel materials for energy storage and conversion.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug discovery. The combination of an Fmoc group, a cyclopropane ring, and a difluorobenzoic acid moiety creates a versatile platform for exploring new therapeutic agents. For instance, the Fmoc group can be used to protect sensitive functionalities during multi-step synthesis, while the cyclopropane ring can serve as a scaffold for attaching bioactive groups.

Moreover, the cyclopropane ring in this compound has been shown to exhibit unique reactivity under certain reaction conditions. Recent studies have demonstrated that cyclopropane-containing compounds can undergo ring-opening reactions to form larger rings or other functional groups. This property makes them valuable intermediates in total synthesis and organic transformations.

In terms of synthesis, this compound can be prepared through a combination of standard organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and peptide coupling techniques. The use of Fmoc chemistry ensures that the amino group remains protected during these steps, allowing for precise control over the reaction sequence.

From an environmental perspective, this compound is not classified as a hazardous material or regulated substance under current regulations. Its synthesis and handling are considered safe when proper laboratory protocols are followed.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-2,6-difluorobenzoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology.